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Compound of Interest

Compound Name: Diisobutyl carbinol

Cat. No.: B1670625 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of

Diisobutyl carbinol (DIBC), also known as 2,6-dimethyl-4-heptanol. Understanding the

solubility of DIBC is critical for its application as a solvent, reaction medium, and in the

formulation of various products across the pharmaceutical and chemical industries.

Core Concepts: Solubility of Diisobutyl Carbinol
Diisobutyl carbinol is a branched-chain secondary alcohol. Its molecular structure, featuring a

hydroxyl group and significant nonpolar hydrocarbon character, dictates its solubility behavior.

The hydroxyl group allows for hydrogen bonding, promoting solubility in polar solvents, while

the bulky isobutyl groups contribute to its affinity for nonpolar organic solvents.

Generally, DIBC is characterized by its broad miscibility with a wide range of organic solvents.

[1][2] It is considered very slightly soluble in water.[1][3]

Quantitative Solubility Data
While extensive quantitative data for the solubility of Diisobutyl carbinol in a wide array of

organic solvents is not readily available in published literature, its miscibility and qualitative

solubility have been noted in numerous technical data sheets and chemical databases. The

following table summarizes the available quantitative and qualitative solubility information.
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Solvent Formula Type Solubility
Temperatur
e (°C)

Citation(s)

Water H₂O Protic, Polar 0.06% (w/w) 20 [3][4]

Water in

DIBC
- - 1.0% (w/w) 20 [3][4]

Alcohol ROH Protic, Polar
Soluble/Misci

ble
Not Specified [5][6]

Ether ROR' Aprotic, Polar
Soluble/Misci

ble
Not Specified [5][6]

Most Organic

Solvents
- - Miscible Not Specified [1][2]

Experimental Protocol: Determination of Solubility
The following provides a generalized, yet detailed, methodology for determining the solubility of

Diisobutyl carbinol in an organic solvent. This protocol is based on standard laboratory

practices for solubility assessment.

Objective: To determine the solubility of Diisobutyl carbinol in a selected organic solvent at a

specific temperature.

Materials:

Diisobutyl carbinol (high purity)

Selected organic solvent (analytical grade)

Analytical balance (readable to ±0.0001 g)

Volumetric flasks (Class A)

Thermostatically controlled water bath or incubator

Magnetic stirrer and stir bars
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Vials with screw caps

Micropipettes

Filtration apparatus (e.g., syringe filters with appropriate membrane)

Analytical instrument for quantification (e.g., Gas Chromatography with Flame Ionization

Detector, GC-FID)

Procedure:

Preparation of Saturated Solutions: a. Add an excess amount of Diisobutyl carbinol to a

series of vials containing a known volume of the selected organic solvent. b. Tightly cap the

vials to prevent solvent evaporation. c. Place the vials in a thermostatically controlled

environment (e.g., water bath) set to the desired temperature. d. Agitate the mixtures using a

magnetic stirrer for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is

reached.

Sample Collection and Preparation: a. After the equilibration period, cease agitation and

allow the excess solid to settle. b. Carefully withdraw an aliquot of the supernatant using a

pre-heated or pre-cooled micropipette to match the equilibration temperature. c. Immediately

filter the aliquot using a syringe filter compatible with the solvent to remove any undissolved

solute. d. Accurately dilute the filtered solution with the same organic solvent to a

concentration within the calibrated range of the analytical instrument.

Quantification: a. Prepare a series of calibration standards of Diisobutyl carbinol in the

selected solvent. b. Analyze the calibration standards and the diluted sample using a

validated analytical method (e.g., GC-FID). c. Construct a calibration curve by plotting the

instrument response versus the concentration of the standards. d. Determine the

concentration of Diisobutyl carbinol in the diluted sample from the calibration curve.

Calculation of Solubility: a. Calculate the concentration of Diisobutyl carbinol in the original

saturated solution, accounting for the dilution factor. b. Express the solubility in desired units

(e.g., g/100 mL, mol/L).

Visualization of Experimental Workflow
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The following diagram illustrates the logical workflow for determining the solubility of Diisobutyl
carbinol.
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Caption: Workflow for determining DIBC solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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